Cas no 1706440-12-1 ((5-Iodo-6-methyl-pyrimidin-4-yl)-isobutyl-amine)

• Product Name: (5-Iodo-6-methyl-pyrimidin-4-yl)-isobutyl-amine
• CAS No: 1706440-12-1
• MF: C₉H₁₄IN₃
• MW: 291.132033824921
• CID: 5220154
• Update Time: 2025-05-20

(5-Iodo-6-methyl-pyrimidin-4-yl)-isobutyl-amine Chemical and Physical Properties

Names and Identifiers

• (5-Iodo-6-methyl-pyrimidin-4-yl)-isobutyl-amine
• 5-Iodo-N-isobutyl-6-methylpyrimidin-4-amine

• Inchi： 1S/C9H14IN3/c1-6(2)4-11-9-8(10)7(3)12-5-13-9/h5-6H,4H2,1-3H3,(H,11,12,13)
• InChI Key： JCGHZNKNDXHSLW-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(I)C(NCC(C)C)=N1

Additional information on (5-Iodo-6-methyl-pyrimidin-4-yl)-isobutyl-amine

Comprehensive Overview of (5-Iodo-6-methyl-pyrimidin-4-yl)-isobutyl-amine (CAS No. 1706440-12-1)

(5-Iodo-6-methyl-pyrimidin-4-yl)-isobutyl-amine is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1706440-12-1, features a unique molecular structure combining an iodine-substituted pyrimidine core with an isobutylamine side chain. Its distinct properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting enzyme inhibition and receptor modulation.

The 5-iodo-6-methyl-pyrimidin-4-yl moiety in this compound provides a versatile platform for further chemical modifications, enabling researchers to explore structure-activity relationships in various therapeutic areas. Recent interest in this compound has grown due to its potential applications in developing kinase inhibitors, which are currently a hot topic in cancer research and autoimmune disease treatment. The presence of the iodine atom at the 5-position offers unique opportunities for radio-labeling studies, making (5-Iodo-6-methyl-pyrimidin-4-yl)-isobutyl-amine particularly interesting for PET imaging agent development.

From a synthetic chemistry perspective, 1706440-12-1 represents an important building block in medicinal chemistry. Its isobutyl-amine substituent contributes to improved lipid solubility, which is crucial for enhancing drug bioavailability - a key consideration in modern pharmaceutical development. Researchers are particularly interested in how modifications to this pyrimidine derivative might influence blood-brain barrier penetration, a critical factor in central nervous system drug design.

The compound's physicochemical properties have been the subject of recent studies, with particular focus on its stability under various pH conditions and solubility profiles in different solvent systems. These characteristics make (5-Iodo-6-methyl-pyrimidin-4-yl)-isobutyl-amine valuable for formulation scientists working on drug delivery systems. The methyl group at the 6-position provides steric effects that can influence molecular conformation and binding affinity to biological targets.

In the agrochemical sector, derivatives of 5-iodo-6-methyl-pyrimidin-4-yl compounds have shown promise as potential fungicides and plant growth regulators. The unique electronic properties imparted by the iodine substituent may contribute to novel modes of action against plant pathogens, addressing the growing need for new crop protection agents with resistance-breaking properties. This application aligns with current agricultural trends focusing on sustainable pest management solutions.

Market analysis indicates increasing demand for specialized pyrimidine-based intermediates like 1706440-12-1, driven by expanding pharmaceutical R&D budgets and the continuous search for novel chemical entities. The compound's versatility makes it attractive to contract research organizations and academic laboratories engaged in fragment-based drug discovery. Recent patent literature reveals growing interest in similar structures for various therapeutic applications, suggesting potential commercial value for this specific molecule.

Quality control aspects of (5-Iodo-6-methyl-pyrimidin-4-yl)-isobutyl-amine production have gained attention, with analytical methods development focusing on HPLC purity assessment and spectroscopic characterization. The iodine atom provides a convenient handle for various detection methods, simplifying quality assurance processes. Current Good Manufacturing Practice (cGMP) considerations for such intermediates are becoming increasingly important as the pharmaceutical industry emphasizes supply chain reliability.

Environmental and safety assessments of pyrimidine derivatives containing iodine substituents have become more rigorous in recent years. While 1706440-12-1 itself is not classified as hazardous under current regulations, proper handling procedures are recommended due to its potential photoreactivity. These considerations are particularly relevant given the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable synthesis routes.

The future research directions for (5-Iodo-6-methyl-pyrimidin-4-yl)-isobutyl-amine may include exploration of its metal complexation properties, given the potential of iodine-containing heterocycles to coordinate with various metal ions. Such complexes could have applications in catalysis or as therapeutic agents. Additionally, the compound's utility in click chemistry reactions represents another promising avenue for investigation, aligning with current trends in bioorthogonal chemistry for biological labeling applications.

In conclusion, CAS 1706440-12-1 represents a chemically interesting and potentially valuable compound with multiple applications across pharmaceutical and agrochemical research. Its unique structural features, particularly the 5-iodo-6-methyl-pyrimidin-4-yl core combined with the isobutyl-amine moiety, offer numerous possibilities for further derivatization and biological evaluation. As research into targeted therapies and precision agriculture continues to expand, the importance of such specialized intermediates is likely to grow significantly in the coming years.